5-(2-chlorophenyl)-N-(2,5-dimethylphenyl)-2-furamide

• IUPAC Name: 5-(2-chlorophenyl)-N-(2,5-dimethylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H16ClNO2/c1-12-7-8-13(2)16(11-12)21-19(22)18-10-9-17(23-18)14-5-3-4-6-15(14)20/h3-11H,1-2H3,(H,21,22)
• InChI Key: FPEKTJCNGNXAKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(O2)C3=CC=CC=C3Cl
• Molecular Formula: C19H16ClNO2
• Molecular Weight: 325.8 g/mol
• CAS RN: 618400-09-2

Description

5-(2-chlorophenyl)-N-(2,5-dimethylphenyl)-2-furamide, also known as CDMF, is a synthetic compound that has been extensively studied for its potential pharmacological properties. This molecule belongs to the class of furan-based compounds and has a unique structure that makes it an interesting candidate for drug development.

Mechanism of Action

The mechanism of action of 5-(2-chlorophenyl)-N-(2,5-dimethylphenyl)-2-furamide is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce the activation of nuclear factor-kappa B (NF-κB) in various cell types. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in various animal models of inflammation. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

5-(2-chlorophenyl)-N-(2,5-dimethylphenyl)-2-furamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high purity. It has also been extensively studied, and its potential therapeutic applications have been well characterized. However, this compound has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 5-(2-chlorophenyl)-N-(2,5-dimethylphenyl)-2-furamide. One area of interest is its potential use as a drug delivery system. Its unique structure may allow for targeted delivery of drugs to specific tissues or cells. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify potential new therapeutic applications. Finally, the development of more efficient synthesis methods may allow for the production of larger quantities of this compound for use in future studies.

Synthesis Methods

The synthesis of 5-(2-chlorophenyl)-N-(2,5-dimethylphenyl)-2-furamide involves the reaction of 2-chlorobenzoyl chloride with 2,5-dimethylphenylamine in the presence of a base. The resulting intermediate is then reacted with furfurylamine to yield the final product. This method has been optimized to yield high purity this compound and has been used in various research studies.

Scientific Research Applications

5-(2-chlorophenyl)-N-(2,5-dimethylphenyl)-2-furamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticancer properties in various in vitro and in vivo studies. This compound has also been studied for its potential use as a drug delivery system due to its unique structure.